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Compound of Interest

Compound Name: Cromoglicic acid-d5

Cat. No.: B12389381

Get Quote

Introduction & Scientific Rationale
Cromolyn is a synthetic bis-chromone derivative used primarily as a mast cell stabilizer. From a

bioanalytical perspective, Cromolyn presents unique challenges due to its high polarity (logP <

0) and strong acidity (pKa values approx. 2.0). These physicochemical properties make

traditional Liquid-Liquid Extraction (LLE) difficult, often resulting in poor recovery.

This protocol utilizes Solid Phase Extraction (SPE) on a C18 stationary phase.[1][2] The critical

mechanism relied upon here is pH-controlled hydrophobic retention. By acidifying the plasma

matrix below the pKa of Cromolyn, we suppress the ionization of the dicarboxylic acid groups,

rendering the molecule neutral and sufficiently hydrophobic to retain on a C18 sorbent.

Cromolyn-d5 is utilized as the Internal Standard (IS). As a stable isotope-labeled analogue, it

mirrors the extraction recovery and ionization efficiency of the analyte, compensating for matrix

effects and procedural losses.

Materials & Equipment
SPE Cartridges: C18 (Octadecyl) cartridges, 100 mg / 1 mL (e.g., Waters Sep-Pak or

equivalent).
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Reagents:

Methanol (LC-MS Grade)

Acetonitrile (LC-MS Grade)

Water (Milli-Q or LC-MS Grade)

Formic Acid (98%+) or Orthophosphoric Acid (85%)

Ammonium Acetate[1]

Internal Standard: Cromolyn-d5 (100 ng/mL working solution in 50:50 Methanol:Water).

Equipment: Positive Pressure Manifold or Vacuum Manifold, Nitrogen Evaporator,

Centrifuge.

Experimental Protocol
Sample Pre-treatment (Critical Step)
The success of this method hinges on the acidification step. If the pH is not lowered, Cromolyn

will remain ionized and breakthrough the C18 column.

Aliquot: Transfer 500 µL of thawed human plasma into a clean centrifuge tube.

IS Spiking: Add 50 µL of Cromolyn-d5 working solution (100 ng/mL). Vortex for 10 seconds.

[3]

Acidification: Add 500 µL of 2% Formic Acid in water (or 0.1 M H3PO4).

Mechanism:[4][5] This lowers the sample pH to ~2.5, ensuring Cromolyn is in its

protonated, non-ionic form (

).

Clarification: Vortex for 30 seconds and centrifuge at 10,000 rpm for 5 minutes to pellet any

precipitated proteins (though minimal precipitation occurs with dilute acid).
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Solid Phase Extraction (SPE) Procedure
Step Solvent / Action Volume

Critical Technical
Note

1. Condition Methanol 1.0 mL
Solvates C18 chains

to ensure interaction.

2. Equilibrate
2% Formic Acid in

Water
1.0 mL

Matches the pH of the

sample to prevent

"shock" breakthrough.

3. Load
Pre-treated Plasma

Sample
~1.0 mL

Load at a slow flow

rate (1 mL/min) to

maximize mass

transfer.

4. Wash
5% Methanol in 0.1%

Formic Acid
1.0 mL

Removes salts and

polar interferences

without eluting the

analyte.

5. Elute 100% Methanol 2 x 500 µL

Elutes the

hydrophobic

protonated Cromolyn.

Post-Extraction Processing
Evaporation: Evaporate the combined eluate to dryness under a gentle stream of nitrogen at

40°C.

Reconstitution: Reconstitute the residue in 200 µL of Mobile Phase (e.g., 50:50

Methanol:Water + 2mM Ammonium Acetate).

Analysis: Inject 10 µL into the LC-MS/MS system.

LC-MS/MS Conditions (Reference)
To ensure the extracted sample is analyzed correctly, use the following validated parameters:
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Column: C18 Analytical Column (e.g., 150 x 4.6 mm, 5 µm).

Mobile Phase: Methanol : Acetonitrile : Water (containing 2 mM Ammonium Acetate) [42.5 :

42.5 : 15 v/v/v].[1]

Flow Rate: 0.4 mL/min.[1]

Ionization: ESI Positive or Negative Mode (Cromolyn ionizes well in Negative mode as

, but Positive mode

is also cited in literature).

Note: Literature (Lin et al.) often uses Positive mode for specific transitions.

MRM Transitions:

Cromolyn:m/z 469.0 → 245.0 (Positive Mode)

Cromolyn-d5:m/z 474.0 → 250.0 (Positive Mode)

Workflow Visualization
The following diagram illustrates the extraction logic and decision points.
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Figure 1: Step-by-step Solid Phase Extraction workflow for Cromolyn-d5 isolation from plasma.
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Performance Metrics & Validation
The following data represents typical performance characteristics expected from this protocol

based on literature validation.

Parameter Expected Range Notes

Recovery (Absolute) 85% - 95%
High recovery due to efficient

elution with Methanol.

Matrix Effect < 15% suppression
Acid wash step effectively

removes plasma salts.

LLOQ 0.3 - 0.5 ng/mL
Sensitive enough for

pharmacokinetic profiling.

Linearity 0.3 - 750 ng/mL Covers therapeutic range.

Precision (CV) < 10%
Internal standard (d5) corrects

for variability.

Troubleshooting Guide
Low Recovery: Ensure the plasma is sufficiently acidified. If pH > 3.0, Cromolyn will ionize

and be lost during the loading step. Check the pH of the "Load" fraction.

High Backpressure: Plasma proteins may be clogging the frit. Increase the centrifugation

speed/time during pre-treatment or use a "Wide Pore" C18 cartridge.

Ion Suppression: If signal is low despite good recovery, consider switching to a Mixed-Mode

Anion Exchange (MAX) cartridge. This allows for an organic wash (e.g., 100% MeOH) while

the analyte is retained by charge, providing a cleaner extract than C18.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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